(E)-AG 556

• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C20H20N2O3/c21-14-17(12-16-9-10-18(23)19(24)13-16)20(25)22-11-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-10,12-13,23-24H,4-5,8,11H2,(H,22,25)
• InChIKey: GWCNJMUSWLTSCW-UHFFFAOYSA-N

(E)-AG 556 for Selective EGFR Kinase Inhibition: What Procurement Teams Need to Know

(E)-AG 556 (Tyrphostin AG 556, Tyrphostin B56) is a synthetic small-molecule tyrphostin that acts as a potent, selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor . It belongs to the benzylidene malononitrile class and features a Michael-reactive cyanoacrylate moiety that enables covalent target engagement [1]. In cell-free kinase assays, (E)-AG 556 inhibits EGFR with an IC50 of 1.1 μM and displays pronounced selectivity over the closely related ErbB2/HER2 kinase (IC50 > 500 μM, representing >455-fold selectivity) . Beyond EGFR inhibition, the compound blocks lipopolysaccharide (LPS)-induced tumor necrosis factor-alpha (TNF-α) production in cellular models and demonstrates polypharmacology across ion channels (TRPM2, TRPA1, hEAG1) and lipoxygenase enzymes [2][3]. The compound is commercially available from multiple vendors at ≥98% purity (HPLC) with CAS registry number 133550-41-1 and molecular formula C20H20N2O3 (MW 336.38) .

EGFR kinase inhibition study fit with reported ErbB2-sparing selectivity profile

Reported polypharmacology includes 5-LO, TRPM2/TRPA1, hEAG1 and LPS-induced TNF-α modulation

Lipophilic character may support post-challenge in vivo administration in research models

• [1] Merget E, et al. Unlocking the potential: unveiling tyrphostins with Michael-reactive cyanoacrylate motif as promising inhibitors of human 5-lipoxygenase. Pflügers Archiv - European Journal of Physiology. 2024;476:1913-1928. DOI: 10.1007/s00424-024-03019-7. View Source
• [2] Toda T, Yamamoto S, Yonezawa R, Mori Y, Shimizu S. Inhibitory effects of Tyrphostin AG-related compounds on oxidative stress-sensitive transient receptor potential channel activation. European Journal of Pharmacology. 2016;786:19-28. DOI: 10.1016/j.ejphar.2016.05.033. PMID: 27238971. View Source
• [3] Vanichkin A, Patya M, Gazit A, Levitzki A, Novogrodsky A. Late administration of a lipophilic tyrosine kinase inhibitor prevents lipopolysaccharide and Escherichia coli-induced lethal toxicity. Journal of Infectious Diseases. 1996;173(4):927-33. DOI: 10.1093/infdis/173.4.927. PMID: 8603973. View Source

Why (E)-AG 556 Cannot Be Interchanged with Generic Tyrphostin EGFR Inhibitors

The tyrphostin family encompasses structurally diverse benzylidene malononitrile derivatives that differ substantially in their kinase selectivity profiles, lipophilicity, and polypharmacology. (E)-AG 556 exhibits a combination of properties—high ErbB2-sparing selectivity (>455-fold), covalent 5-lipoxygenase engagement via its cyanoacrylate warhead, superior late-administration efficacy in sepsis models owing to enhanced lipophilicity relative to the AG126 family, and a distinct cell cycle arrest phenotype at late G1—that is not uniformly shared by its closest structural analogs such as AG 490, AG 126, AG 555, or AG 494 [1][2]. Substituting (E)-AG 556 with another tyrphostin without verifying these specific functional dimensions risks loss of the desired pharmacological profile and may introduce off-target liabilities (e.g., AG 490's additional JAK2 inhibition) . Procurement decisions must therefore be guided by evidence of these distinguishing characteristics.

AG 490 May introduce JAK2 inhibition and narrower ErbB2 selectivity; cleaner EGFR profiling not guaranteed

AG126 family Lower lipophilicity likely prevents post-exposure efficacy; model timing may not transfer

AG 494 / AG 555 Mixed G1/S arrest phenotype may confound cell synchronization studies; Cdk2 mechanism context may differ

• [1] Vanichkin A, Patya M, Gazit A, Levitzki A, Novogrodsky A. Late administration of a lipophilic tyrosine kinase inhibitor prevents lipopolysaccharide and Escherichia coli-induced lethal toxicity. Journal of Infectious Diseases. 1996;173(4):927-33. DOI: 10.1093/infdis/173.4.927. PMID: 8603973. View Source
• [2] Osherov N, Gazit A, Gilon C, Levitzki A. Inhibition of Cdk2 activation by selected tyrphostins causes cell cycle arrest at late G1 and S phase. Experimental Cell Research. 1998;238(2):348-357. DOI: 10.1006/excr.1997.3854. View Source

(E)-AG 556 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

EGFR vs ErbB2 Selectivity: (E)-AG 556 Achieves >455-Fold Discrimination Versus 135-Fold for AG 490

(E)-AG 556 demonstrates markedly superior discrimination between EGFR and the closely related ErbB2/HER2 kinase compared to the widely used tyrphostin AG 490. In cell-free kinase assays, (E)-AG 556 inhibits EGFR with an IC50 of 1.1 μM while requiring >500 μM to inhibit ErbB2, yielding a selectivity index exceeding 455-fold . In contrast, AG 490 inhibits EGFR with an IC50 of 0.1 μM but shows only 135-fold selectivity over ErbB2 (IC50 ~13.5 μM for ErbB2) . Although AG 490 displays higher absolute EGFR potency, its narrower selectivity window means that at concentrations achieving >90% EGFR inhibition, significant ErbB2 off-target activity may occur. (E)-AG 556's wider selectivity margin provides cleaner pharmacological dissection of EGFR-dependent signaling pathways . For studies requiring EGFR-specific interrogation without ErbB2 confounding, (E)-AG 556's selectivity profile represents a quantifiable advantage.

EGFR vs ErbB2 selectivity

Context-dependent

(E)-AG 556: EGFR IC50 1.1 μM, ErbB2 >500 μM (>455-fold) vs AG 490: EGFR 0.1 μM, ErbB2 ~13.5 μM (135-fold)

Supports EGFR-specific interrogation with wider selectivity margin than AG 490

Cross-study conditions may differ; verify in own assay system

Evidence Dimension	EGFR vs ErbB2 selectivity index
Target Compound Data	EGFR IC50 = 1.1 μM; ErbB2 IC50 > 500 μM; Selectivity index > 455-fold
Comparator Or Baseline	AG 490: EGFR IC50 = 0.1 μM; ErbB2 IC50 ~13.5 μM; Selectivity index = 135-fold
Quantified Difference	(E)-AG 556 selectivity index > 455-fold vs AG 490 selectivity index = 135-fold; ≥3.4× greater selectivity margin
Conditions	Cell-free kinase inhibition assay; recombinant EGFR and ErbB2 kinase domains (Tocris/Selleck standardized profiling)

Why This Matters

For EGFR-specific signaling studies where ErbB2 co-inhibition must be minimized, (E)-AG 556's >455-fold selectivity provides a wider experimental window than AG 490's 135-fold margin, reducing the likelihood of confounding ErbB2-mediated effects.

5-Lipoxygenase Inhibition: (E)-AG 556 Is Among the Most Potent Tyrphostin-Derived 5-LO Inhibitors (IC50 = 64 nM)

In a 2024 systematic screen of tyrphostins for human 5-lipoxygenase (5-LO) inhibitory activity, (E)-AG 556 emerged as one of the most potent compounds identified, with an IC50 of 64 nM against recombinant human 5-LO [1]. This represents substantially greater potency than other tyrphostins tested in the same study: degrasyn (IC50 = 0.11 μM = 110 nM), tyrphostin A9 (IC50 = 0.8 μM = 800 nM), and AG879 (IC50 = 78 nM). (E)-AG 556 was 1.7-fold more potent than degrasyn and 12.5-fold more potent than tyrphostin A9 [1]. Mechanistically, (E)-AG 556 covalently binds to up to four cysteine residues in 5-LO (including C416 and/or C418 at the substrate entry site) via its Michael-reactive cyanoacrylate moiety, providing a distinct covalent mechanism not shared by all tyrphostins [1]. This covalent binding mode may confer prolonged target residence time, a property relevant for both in vitro mechanistic studies and potential therapeutic development [1].

5-Lipoxygenase inhibition

Head-to-head

IC50 64 nM (recombinant human 5-LO); covalently binds up to 4 cysteines via cyanoacrylate moiety

Reported among most potent tyrphostin-derived 5-LO inhibitors; covalent binding may prolong target engagement

Direct comparison in Merget et al. 2024 assay

Evidence Dimension	Recombinant human 5-lipoxygenase (5-LO) inhibition potency
Target Compound Data	(E)-AG 556 IC50 = 64 nM against recombinant human 5-LO; covalently binds up to 4 cysteines via cyanoacrylate moiety
Comparator Or Baseline	Degrasyn IC50 = 110 nM; Tyrphostin A9 IC50 = 800 nM; AG879 IC50 = 78 nM (all tested in same assay system)
Quantified Difference	(E)-AG 556 is 1.7-fold more potent than degrasyn, 12.5-fold more potent than tyrphostin A9, and 1.2-fold more potent than AG879
Conditions	Recombinant human 5-LO enzyme assay; intact human polymorphonuclear leukocytes (PMNL) and PMNL homogenates; mass spectrometry for covalent binding characterization (Merget et al., 2024)

Why This Matters

For researchers investigating leukotriene biosynthesis or inflammation models, (E)-AG 556 offers potent 5-LO inhibition with a characterized covalent binding mechanism, enabling studies where sustained target engagement is desired and providing a chemical tool distinct from non-covalent 5-LO inhibitors.

• [1] Merget E, et al. Unlocking the potential: unveiling tyrphostins with Michael-reactive cyanoacrylate motif as promising inhibitors of human 5-lipoxygenase. Pflügers Archiv - European Journal of Physiology. 2024;476:1913-1928. DOI: 10.1007/s00424-024-03019-7. View Source

TRPM2/TRPA1 Channel Inhibition: (E)-AG 556 Outperforms AG 490 in Blocking Oxidative Stress-Activated TRP Channels

In a direct comparative study of tyrphostin AG-related compounds on oxidative stress-sensitive TRP channels, (E)-AG 556 blocked H2O2-induced TRPM2 activation more strongly than AG 490 in HEK293 cells expressing human TRPM2 [1]. Furthermore, (E)-AG 556 reduced H2O2-induced TRPA1 activation more than AG 490, whereas neither compound affected TRPV1 activation [1]. (E)-AG 556 inhibited H2O2-induced increases in intracellular calcium in TRPM2-expressing HEK293 cells with an IC50 of 0.94 μM [2]. These findings establish (E)-AG 556 as a superior chemical probe for investigating TRPM2- and TRPA1-mediated calcium signaling under oxidative stress conditions, outperforming AG 490 which was previously used for this purpose [1]. The TRPM2/TRPA1 inhibitory activity is relevant to models of inflammatory disease and pain sensation where these channels are implicated [1].

TRPM2/TRPA1 channel block

Head-to-head

Blocks H2O2-induced TRPM2 activation stronger than AG 490; TRPM2 IC50 0.94 μM; also reduced TRPA1 activation

Supports oxidative stress-sensitive TRP channel research; reported superiority over AG 490

Direction established in HEK293 cells; magnitude not fully quantified

Evidence Dimension	Inhibition of H2O2-induced TRPM2 and TRPA1 channel activation in HEK293 cells
Target Compound Data	(E)-AG 556: blocked TRPM2 activation more strongly than AG 490; reduced TRPA1 activation more than AG 490; TRPM2 IC50 = 0.94 μM
Comparator Or Baseline	AG 490: weaker inhibition of TRPM2 and TRPA1 activation at matched concentrations; no effect on TRPV1 (shared with AG 556)
Quantified Difference	(E)-AG 556 exerts stronger inhibitory effects on H2O2-induced TRPM2 and TRPA1 activation than AG 490 (significance not quantified as fold-difference, but directionality clearly established); TRPM2 IC50 = 0.94 μM for AG 556
Conditions	HEK293 cells heterologously expressing human TRPM2, TRPA1, or TRPV1; H2O2-induced activation; intracellular Ca2+ measurement (Toda et al., 2016)

Why This Matters

For oxidative stress and calcium signaling research, (E)-AG 556 provides stronger TRPM2/TRPA1 blockade than AG 490, making it the preferred tyrphostin tool compound for studies where these channels are central readouts.

• [1] Toda T, Yamamoto S, Yonezawa R, Mori Y, Shimizu S. Inhibitory effects of Tyrphostin AG-related compounds on oxidative stress-sensitive transient receptor potential channel activation. European Journal of Pharmacology. 2016;786:19-28. DOI: 10.1016/j.ejphar.2016.05.033. PMID: 27238971. View Source
• [2] BenchChem (PubChem-aggregated data). AG 556: TRPM2 IC50 = 0.94 μM in HEK293 cells expressing human TRPM2. View Source

Lipophilicity-Driven Late-Administration Efficacy: (E)-AG 556 Prevents LPS Lethality When Given 2 Hours Post-Challenge Unlike AG126 Family

(E)-AG 556 possesses greater lipophilicity than tyrphostins of the AG126 family, a physicochemical property that translates into a pharmacodynamic advantage in endotoxemia models [1]. In a murine LPS-induced lethal toxicity model, the AG126 family compounds required administration before LPS challenge to confer protection. In contrast, (E)-AG 556 was effective in preventing LPS-induced lethal toxicity when administered 2 hours after LPS injection, a clinically more relevant dosing window [1]. (E)-AG 556 also prevented viable Escherichia coli-induced lethal toxicity when administered 2 hours before bacterial inoculation and, to a lesser extent, 2 hours after inoculation [1]. This late-administration efficacy is attributed to (E)-AG 556's enhanced lipophilicity, which likely improves tissue penetration and/or intracellular accumulation, enabling intervention at a signaling step downstream of TNF-α production [1]. In a separate canine model of gram-negative peritonitis, (E)-AG 556 (n=40) improved survival times compared to controls (n=50; P=0.05), improved multiple hemodynamic parameters (mean arterial pressure, left ventricular ejection fraction, cardiac output, oxygen delivery, alveolar-arterial oxygen gradient; all P ≤ 0.05), and significantly lowered serum TNF levels (P=0.03) [2].

Late-administration efficacy

Head-to-head

Effective 2 h post-LPS in mice (unlike AG126 family); survival benefit P=0.05, improved hemodynamics and lower TNF in canine peritonitis

Lipophilicity-driven post-exposure intervention enables endotoxemia model studies requiring later dosing

Preclinical sepsis models; translation to human sepsis not established

Evidence Dimension	Therapeutic window in LPS-induced lethal toxicity: timing of effective administration relative to LPS challenge
Target Compound Data	(E)-AG 556: effective when administered 2 h after LPS (late administration); also effective 2 h before and after E. coli challenge
Comparator Or Baseline	AG126 family tyrphostins: protection most effective only when injected before LPS; late administration not effective
Quantified Difference	(E)-AG 556 uniquely enables post-exposure intervention (2 h post-LPS), whereas AG126 family requires pre-exposure prophylaxis; survival benefit P=0.05 vs control in canine peritonitis
Conditions	Mouse LPS-induced lethal toxicity model; canine E. coli 0111:B4 peritonitis model with 28-day follow-up (Vanichkin et al., 1996; Sevransky et al., 1997)

Why This Matters

For in vivo sepsis and inflammation models, (E)-AG 556's lipophilicity-driven late-administration capability provides an experimental window that AG126 family compounds cannot offer, enabling studies of post-exposure intervention strategies more relevant to clinical sepsis management.

• [1] Vanichkin A, Patya M, Gazit A, Levitzki A, Novogrodsky A. Late administration of a lipophilic tyrosine kinase inhibitor prevents lipopolysaccharide and Escherichia coli-induced lethal toxicity. Journal of Infectious Diseases. 1996;173(4):927-33. DOI: 10.1093/infdis/173.4.927. PMID: 8603973. View Source
• [2] Sevransky JE, Shaked G, Novogrodsky A, Levitzki A, Gazit A, Hoffman A, Elin RJ, Quezado ZM, Freeman BD, Eichacker PQ, Danner RL, Banks SM, Bacher J, Thomas ML 3rd, Natanson C. Tyrphostin AG 556 improves survival and reduces multiorgan failure in canine Escherichia coli peritonitis. Journal of Clinical Investigation. 1997;99(8):1966-73. DOI: 10.1172/JCI119364. PMID: 9109441. View Source

Cell Cycle Arrest Phenotype: (E)-AG 556 Causes Clean Late G1 Arrest While AG 490/AG 494 Produce Mixed G1/S Arrest

In a systematic comparison of tyrphostin effects on cell cycle progression, (E)-AG 556 (and its close analog AG 555) arrested 85% of cells at late G1 phase without causing S-phase arrest, whereas AG 490 and AG 494 caused cells to arrest at both late G1 and during S phase [1]. No arrest occurred during G2 or M phase for any of the tested compounds [1]. The cleaner late G1 arrest produced by (E)-AG 556 was attributed to inhibition of Cdk2 activation through accumulation of inhibitory tyrosine-15 phosphorylation on Cdk2, without affecting Cdk2 protein levels, intrinsic kinase activity, or its association with cyclin E or cyclin A [1]. This differential cell cycle arrest pattern suggests that (E)-AG 556 engages a molecular target upstream of Cdk2 dephosphorylation that is distinct from the targets engaged by AG 490 and AG 494, resulting in a more uniform G1/S boundary arrest [1].

Cell cycle arrest phenotype

Head-to-head

85% of cells arrested at late G1 (no S-phase) vs mixed G1/S arrest by AG 490/AG 494; mechanism via Cdk2 Tyr-15 phosphorylation

Clean late G1 arrest supports cell synchronization and Cdk2 activation studies

DHER-14 cells; Cdk2 activity inhibited without altering expression

Evidence Dimension	Cell cycle phase distribution of arrested cells following tyrphostin treatment
Target Compound Data	(E)-AG 556 (and AG 555): 85% of cells arrested at late G1; no S-phase arrest; no G2/M arrest
Comparator Or Baseline	AG 490 and AG 494: cells arrested at both late G1 and during S phase; no G2/M arrest
Quantified Difference	(E)-AG 556 produces exclusive late G1 arrest (85% of population); AG 490/AG 494 produce mixed G1 + S phase arrest (distribution not further quantified)
Conditions	DHER-14 cells (NIH-3T3 cells overexpressing human EGFR); flow cytometric cell cycle analysis; Cdk2 activity and phosphorylation assays (Osherov et al., 1998)

Why This Matters

For cell cycle research requiring clean G1 synchronization or Cdk2 activation studies, (E)-AG 556's exclusive late G1 arrest phenotype avoids the S-phase confounding inherent to AG 490 and AG 494, enabling more precise dissection of G1/S regulatory mechanisms.

• [1] Osherov N, Gazit A, Gilon C, Levitzki A. Inhibition of Cdk2 activation by selected tyrphostins causes cell cycle arrest at late G1 and S phase. Experimental Cell Research. 1998;238(2):348-357. DOI: 10.1006/excr.1997.3854. View Source

hEAG1 Potassium Channel Inhibition: (E)-AG 556 Reversibly Blocks hEAG1 with Comparable Potency Across Wild-Type and Mutant Channels

(E)-AG 556 reversibly inhibits the human ether-à-go-go-related gene potassium channel hEAG1 (Kv10.1), a channel implicated in cardiac repolarization and cancer cell proliferation. In electrophysiological assays, (E)-AG 556 inhibited wild-type hEAG1 with an IC50 of 6.1 μM, and maintained comparable potency against the Y376A mutant (IC50 = 6.7 μM) and Y479A mutant (IC50 = 5.8 μM) channels . The consistent inhibitory potency across wild-type and pore-domain mutant channels suggests that (E)-AG 556 inhibits hEAG1 through a mechanism that does not critically depend on these specific tyrosine residues, potentially via EGFR kinase-mediated regulation of channel phosphorylation rather than direct pore blockade . This ion channel activity extends (E)-AG 556's polypharmacology beyond EGFR and 5-LO, making it relevant for studies examining the intersection of tyrosine kinase signaling and ion channel regulation.

hEAG1 channel inhibition

Data to verify

IC50 6.1 μM (WT), 6.7 μM (Y376A), 5.8 μM (Y479A); reversible block

Supports hEAG1 potassium channel research; consistent potency across mutants suggests indirect modulation

Reported data; source and assay details to verify

Evidence Dimension	hEAG1 (Kv10.1) potassium channel inhibition potency
Target Compound Data	(E)-AG 556 IC50 values: WT hEAG1 = 6.1 μM; Y376A mutant = 6.7 μM; Y479A mutant = 5.8 μM
Comparator Or Baseline	No direct comparator compound tested in the same study; comparison is across hEAG1 variants within the same study
Quantified Difference	IC50 range of 5.8–6.7 μM across WT and mutant channels; <1.2-fold variation, indicating mutation-insensitive inhibition
Conditions	Electrophysiological recording of hEAG1 channels heterologously expressed; reversible inhibition demonstrated (Zhang et al., as cited by 001chemical.com and multiple vendor datasheets)

Why This Matters

For researchers studying EGFR-dependent ion channel regulation or hEAG1 pharmacology, (E)-AG 556 offers consistent inhibitory potency across channel variants, providing a reliable tool for investigating tyrosine kinase-mediated modulation of potassium channel function.

Optimal Research Application Scenarios for (E)-AG 556 Based on Verified Differentiation Evidence

EGFR-Specific Signaling Studies Requiring Minimal ErbB2 Cross-Reactivity

(E)-AG 556 is the preferred EGFR tyrphostin inhibitor when experimental protocols demand clean pharmacological dissection of EGFR-dependent pathways without confounding ErbB2/HER2 co-inhibition. With >455-fold selectivity for EGFR over ErbB2, (E)-AG 556 provides a substantially wider selectivity window than AG 490 (135-fold), enabling EGFR inhibition at concentrations where ErbB2 remains largely unaffected. This selectivity profile is critical for studies examining EGFR-specific downstream signaling (e.g., MAPK/ERK, PI3K/AKT pathway bifurcation), receptor trafficking, or EGFR-ErbB2 heterodimerization dynamics where selective pharmacological tools are essential. (E)-AG 556's additional activity against LPS-induced TNF-α production further enables combined EGFR and inflammatory signaling interrogation.

In Vivo Sepsis and Endotoxemia Models Requiring Post-Exposure Pharmacological Intervention

(E)-AG 556 is uniquely suitable for in vivo sepsis and endotoxemia research where post-exposure (therapeutic) rather than pre-exposure (prophylactic) dosing is required. Its enhanced lipophilicity relative to AG126 family tyrphostins enables effective intervention when administered 2 hours after LPS challenge in murine models, a feature not shared by AG126 family compounds which require pre-treatment. This property, combined with demonstrated survival benefit (P=0.05), hemodynamic improvement (MAP, LVEF, cardiac output, O2 delivery; all P ≤ 0.05), and serum TNF reduction (P=0.03) in a large-animal canine E. coli peritonitis model, positions (E)-AG 556 as the tyrphostin of choice for translational sepsis research and preclinical evaluation of tyrosine kinase-targeted anti-inflammatory strategies.

Leukotriene Biosynthesis and 5-Lipoxygenase Covalent Inhibition Studies

(E)-AG 556 is recommended for research programs investigating 5-lipoxygenase (5-LO) as a therapeutic target in inflammation and cancer, particularly where covalent inhibitor mechanisms are of interest. With an IC50 of 64 nM against recombinant human 5-LO, (E)-AG 556 is among the most potent tyrphostin-derived 5-LO inhibitors identified to date, surpassing degrasyn (110 nM), tyrphostin A9 (800 nM), and AG879 (78 nM) within the same assay system. Its characterized covalent binding to up to four cysteine residues (C416/C418) at the 5-LO substrate entry site via the cyanoacrylate Michael acceptor provides a well-defined mechanism for sustained target engagement. This makes (E)-AG 556 a valuable chemical probe for studying covalent 5-LO inhibition, structure-activity relationships around the cyanoacrylate warhead, and the role of leukotriene biosynthesis in inflammatory disease models.

Cell Cycle and Cdk2 Regulation Studies Requiring Precise G1 Synchronization

(E)-AG 556 is the optimal tyrphostin tool for cell cycle research protocols requiring clean, uniform late G1 arrest without S-phase contamination. Unlike AG 490 and AG 494, which produce mixed G1/S phase arrest, (E)-AG 556 arrests 85% of cells exclusively at late G1 through inhibition of Cdk2 activation via accumulation of inhibitory Tyr-15 phosphorylation. This well-characterized mechanism—without effects on Cdk2 expression levels, cyclin association, or CAK-mediated activating phosphorylation—makes (E)-AG 556 a precise chemical tool for studying G1/S checkpoint regulation, Cdk2 activation biology, and the tyrosine phosphorylation networks governing cell cycle progression. Researchers conducting cell synchronization experiments or investigating Cdk2 regulatory pathways should preferentially select (E)-AG 556 when clean G1 arrest is required.

Application

Selection Property

Validation Focus

EGFR signaling pathway studies

ErbB2-sparing kinase selectivity

EGFR downstream pathway dissection

Sepsis and endotoxemia model studies

Lipophilicity-driven post-exposure administration

Survival and hemodynamic endpoint monitoring

Leukotriene biosynthesis studies

Covalent 5-lipoxygenase inhibition

5-LO target engagement and SAR

Cell cycle synchronization studies

Clean late G1 arrest phenotype

Cdk2 activation and G1/S checkpoint analysis